Cas no 2196-56-7 (3-(2-Amino-2-carboxyethyl)benzoic acid)

3-(2-Amino-2-carboxyethyl)benzoic acid is a bifunctional organic compound featuring both carboxylic acid and amino groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure allows for selective reactivity, enabling modifications at either the aromatic or aliphatic carboxyl groups, as well as the amino moiety. This compound is particularly useful in peptide coupling reactions, the synthesis of heterocycles, and as a building block for bioactive molecules. Its dual functionality enhances its utility in medicinal chemistry, where it can serve as a precursor for drug candidates or as a linker in bioconjugation strategies. The compound’s stability and well-defined reactivity profile contribute to its reliability in research and industrial settings.

3-(2-Amino-2-carboxyethyl)benzoic acid structure

2196-56-7 structure

Product Name:3-(2-Amino-2-carboxyethyl)benzoic acid

CAS No:2196-56-7

MF:C₁₀H₁₁NO₄

MW:209.198642969131

CID:289273

PubChem ID:265274

Update Time:2025-06-07

3-(2-Amino-2-carboxyethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2-Amino-2-carboxyethyl)benzoic acid
- Phenylalanine,3-carboxy-
- (+-)-3-Carboxyphenylalanine
- 2-amino-3-(3-carboxyphenyl)propanoic acid
- 3-(3-carboxyphenyl)alanine
- 3-Carboxy-phenylalanin
- 3-carboxyphenylalanine
- 3-carboxy-phenylalanine
- AC1L6DM3
- AC1Q5S4H
- AR-1E6558
- NSC101134
- SureCN1061212
- DTXSID20295315
- 3-(3-carboxyphenyl) alanine
- 3-(2-Amino-2-carboxyethyl)benzoicacid
- 2196-56-7
- 3-carboxy-DL-phenylalanine
- JANONUPBHGWOBP-UHFFFAOYSA-N
- 3-Carboxy-L-phenylalanine
- NSC-101134
- SCHEMBL1061212
- Inchi： 1S/C10H11NO4/c11-8(10(14)15)5-6-2-1-3-7(4-6)9(12)13/h1-4,8H,5,11H2,(H,12,13)(H,14,15)
- InChI Key： JANONUPBHGWOBP-UHFFFAOYSA-N
- SMILES： OC(C(CC1C=CC=C(C(=O)O)C=1)N)=O

Computed Properties

Exact Mass: 209.06883
Monoisotopic Mass: 209.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.9
Topological Polar Surface Area: 101Å²

Experimental Properties

PSA: 100.62

3-(2-Amino-2-carboxyethyl)benzoic acid Pricemore >>

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Chemenu	CM152920-1g	3-(2-amino-2-carboxyethyl)benzoic acid	2196-56-7	95%	1g	$505	2021-06-09
Alichem	A019099115-1g	3-(2-Amino-2-carboxyethyl)benzoic acid	2196-56-7	95%	1g	$449.08	2023-09-02
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